Cas no 2825012-63-1 (tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2825012-63-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5464273
• PubChem ID: 165794496
• Update Time: 2025-06-14

tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z6598010094
• tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate
• 2825012-63-1
• tert-butylN-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate
• EN300-37452907

• Inchi： 1S/C10H15N3O2/c1-5-6-13(7-8-11-12-8)9(14)15-10(2,3)4/h1,8H,6-7H2,2-4H3
• InChI Key： HPSCOSIIDMSLTI-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC1N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.116426730 g/mol
• Monoisotopic Mass: 209.116426730 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.24
• XLogP3: 1.3
• Topological Polar Surface Area: 54.3

Additional information on tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate

Comprehensive Overview of tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2825012-63-1)

The compound tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2825012-63-1) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and biochemical research. This molecule is characterized by its unique structural features, including a diazirine ring and a propargyl group, which make it a valuable tool for photoaffinity labeling and cross-linking studies. Researchers are increasingly exploring its applications in drug discovery, protein-protein interaction studies, and the development of novel bioconjugation techniques.

One of the most intriguing aspects of tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate is its role in photoaffinity labeling. This technique is widely used to identify and study binding interactions between small molecules and biological targets. The diazirine moiety in this compound can generate highly reactive carbene species upon UV irradiation, enabling covalent bond formation with nearby biomolecules. This property is particularly useful for mapping binding sites and understanding molecular interactions at an atomic level, a topic that has become a hot research area due to the growing demand for precision medicine and targeted therapies.

In addition to its utility in photoaffinity labeling, tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate is also employed in click chemistry applications. The propargyl group in its structure allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are pivotal in bioconjugation and material science. This dual functionality makes the compound a versatile reagent for synthesizing complex molecular architectures, a feature that aligns with the current trend toward modular and scalable synthetic methodologies.

The synthesis and handling of tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate require careful consideration of its stability and reactivity. The diazirine ring, while highly useful, is sensitive to light and heat, necessitating storage under inert conditions and protection from UV exposure. These precautions are critical for maintaining the compound's integrity and ensuring reproducible results in experimental settings. Researchers often seek guidance on optimal storage conditions and handling protocols, reflecting the broader interest in reagent stability and reproducibility in scientific research.

Another area of interest is the potential of tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate in proteomics and chemical biology. Its ability to form covalent adducts with proteins makes it a powerful tool for identifying low-abundance protein targets and elucidating transient interactions. This capability is especially relevant in the context of drug discovery, where understanding off-target effects and binding kinetics is crucial for developing safer and more effective therapeutics. The compound's utility in these fields has been highlighted in numerous publications, underscoring its importance as a research reagent.

From a commercial perspective, tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate is available through specialized chemical suppliers, often in small quantities due to its niche applications. Researchers frequently inquire about pricing, availability, and custom synthesis options, indicating a strong demand for this compound in academic and industrial laboratories. The growing interest in chemical probes and tool compounds further drives the market for such specialized reagents.

In summary, tert-butyl N-[(3H-diazirin-3-yl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2825012-63-1) is a multifaceted compound with significant applications in photoaffinity labeling, click chemistry, and chemical biology. Its unique structural features and reactivity profile make it an indispensable tool for researchers exploring molecular interactions and developing novel therapeutic strategies. As the scientific community continues to advance in these areas, the demand for such specialized reagents is expected to grow, further cementing their role in cutting-edge research.